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Compound of Interest

2-Bromo-5-
Compound Name: , ,
(trifluoromethyl)thiazole

Cat. No.: B1288848

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document has been compiled from publicly available safety and property data.
A complete, official Safety Data Sheet (SDS) for 2-Bromo-5-(trifluoromethyl)thiazole (CAS
No. 1209458-80-9) was not available at the time of writing. The information herein should be
used as a guide and supplemented with internal safety assessments and procedures. All
guantitative data, unless otherwise specified, should be considered as predicted or estimated
values.

Chemical Identification and Physical Properties

2-Bromo-5-(trifluoromethyl)thiazole is a halogenated heterocyclic compound used in
chemical synthesis. Its trifluoromethyl group and bromine atom contribute to its reactivity and
potential biological activity.
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Property Value Source(s)
CAS Number 1209458-80-9 [11[2]
Molecular Formula C4HBrFsNS [1][2]
Molecular Weight 232.02 g/mol [31[4]

Physical Form

Colorless to light yellow liquid

[1]14]

Purity Typically =295% [3][4]
Boiling Point 182.8 + 35.0 °C (Predicted) [5]1[6]
Density 1.904 + 0.06 g/cm3 (Predicted) [1]

Storage Temperature

2-8°C under inert gas

(Nitrogen or Argon)

[1]14]

Melting Point Data Not Available
Flash Point Data Not Available
Solubility Data Not Available

Hazard Identification and Classification

This chemical is classified as hazardous. All personnel handling this substance must be fully
aware of its potential dangers and take appropriate precautions.

Hazard . .
o GHS Pictogram Signal Word Hazard Statements
Classification
S GHSO07: Exclamation ] H315: Causes skin
Skin Irritation Warning o
Mark irritation.[3][4]
o GHSO07: Exclamation ] H319: Causes serious
Eye Irritation Warning o
Mark eye irritation.[4]
Specific Target Organ GHSO07: Exclamation ] H335: May cause
- Warning . s
Toxicity Mark respiratory irritation.[4]
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Toxicological Data:

¢ No quantitative toxicological data (e.g., LDso, LCso) is publicly available. Due to its irritant
properties, it should be handled as a potentially toxic substance via all routes of exposure
(inhalation, ingestion, and skin contact).

Experimental Protocols and Safe Handling

Adherence to strict safety protocols is mandatory when working with 2-Bromo-5-
(trifluoromethyl)thiazole. The following procedures are based on best practices for handling
irritant and corrosive liquids.[5][7]

Personal Protective Equipment (PPE)

All handling of this chemical must be conducted in a well-ventilated laboratory, preferably within
a certified chemical fume hood.[7] The following PPE is mandatory:

Eye Protection: Chemical safety goggles that meet ANSI Z.87.1 standards are required. A full
face shield should be worn in situations with a significant splash risk.[5]

e Hand Protection: Chemical-resistant gloves (e.g., Nitrile) must be worn. Gloves should be
inspected before use and changed immediately if contaminated.[5]

o Body Protection: A flame-retardant lab coat, long pants, and fully enclosed, chemical-
resistant footwear are required.[7]

» Respiratory Protection: If working outside of a fume hood or if aerosolization is possible, a
NIOSH-approved respirator with an appropriate cartridge for organic vapors is necessary.

Caption: Required PPE for handling 2-Bromo-5-(trifluoromethyl)thiazole.

First-Aid Measures

In case of exposure, immediate action is critical.[7]
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Exposure Route

First-Aid Protocol

Inhalation

Move the victim to fresh air immediately. If
breathing is difficult, provide oxygen. If not
breathing, give artificial respiration. Seek

immediate medical attention.

Skin Contact

Immediately flush the affected area with copious
amounts of water for at least 15 minutes while
removing contaminated clothing and shoes.

Seek immediate medical attention.[7]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.[7]

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Seek immediate medical

attention.

Fire-Fighting Measures

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO3), alcohol-resistant

foam, or water spray.

o Specific Hazards: Combustion may produce highly toxic and irritating gases, including

carbon oxides, nitrogen oxides, sulfur oxides, hydrogen bromide, and hydrogen fluoride.

o Protective Equipment: Firefighters must wear self-contained breathing apparatus (SCBA)

and full protective gear to prevent contact with skin and eyes.

Accidental Release Measures

A chemical spill kit with appropriate absorbent materials for corrosive/irritant liquids should be

readily available.
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Evacuate: Immediately alert others and evacuate non-essential personnel from the spill area.
Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

Contain: Prevent further spread of the liquid using an inert absorbent material (e.g.,
vermiculite, sand, or commercial sorbent pads). Do not use combustible materials like paper
towels to absorb the bulk of the spill.

Neutralize & Absorb: For small spills, once contained, cautiously absorb the material with an
inert absorbent.

Collect: Carefully collect the absorbed material and contaminated items into a suitable,
labeled, sealed container for hazardous waste disposal.

Decontaminate: Clean the spill area thoroughly with a suitable solvent or detergent and
water.

Dispose: Dispose of all waste in accordance with local, state, and federal regulations.
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Caption: Logical workflow for responding to a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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